Cas no 89227-53-2 (Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl-)
89227-53-2 structure
Product Name:Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl-
CAS No:89227-53-2
MF:C18H23O2P2
MW:333.321546792984
CID:607721
PubChem ID:13117864
Update Time:2025-04-19
Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl- Chemical and Physical Properties
Names and Identifiers
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- Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl-
- tert-butyl-(2-diphenylphosphorylethyl)-oxophosphanium
- 89227-53-2
- DTXSID90519318
- tert-Butyl[2-(diphenylphosphoryl)ethyl]oxophosphanium
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- Inchi: 1S/C18H23O2P2/c1-18(2,3)21(19)14-15-22(20,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13H,14-15H2,1-3H3/q+1
- InChI Key: YNULIDHVJGBKCI-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC[P+](C(C)(C)C)=O)=O
Computed Properties
- Exact Mass: 333.11732897g/mol
- Monoisotopic Mass: 333.11732897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 34.1Ų
Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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